![molecular formula C11H20N2O B1645395 (4-Methyl-piperidin-1-yl)-pyrrolidin-2-yl-methanone CAS No. 1009747-52-7](/img/structure/B1645395.png)
(4-Methyl-piperidin-1-yl)-pyrrolidin-2-yl-methanone
Overview
Description
Molecular Structure Analysis
The molecular structure of “(4-Methyl-piperidin-1-yl)-pyrrolidin-2-yl-methanone” is represented by the linear formula C8H15NO2 . More detailed structural analysis would require additional resources or experimental data, which I currently don’t have access to.Physical and Chemical Properties Analysis
The compound has a molecular weight of 193.67 . More detailed physical and chemical properties are not available in the resources I have access to .Scientific Research Applications
Forensic Toxicology and Designer Drugs
A significant area of application for compounds related to "(4-Methyl-piperidin-1-yl)-pyrrolidin-2-yl-methanone" is in the field of forensic toxicology, where the analysis of new psychoactive substances, including various cathinone derivatives, is crucial. Such compounds are structurally modified to circumvent drug laws and pose significant challenges to law enforcement and public health. The detailed characterization of these substances, including their analytical profiles and toxicological effects, is essential for developing accurate detection methods and understanding their impact on human health (Majchrzak et al., 2017).
Analytical Chemistry
In analytical chemistry, understanding the biotransformation of psychoactive compounds and their detection in biological matrices is vital. Research into compounds like "this compound" can help develop more sensitive and specific analytical methods for drug detection. Techniques such as solid-phase extraction and chromatography-mass spectrometry are employed to achieve low detection limits and accurately identify substances and their metabolites in biological fluids (I. V. Synbulatov et al., 2019).
Pharmacological Research
Compounds with structures similar to "this compound" are explored for their potential pharmacological applications. The exploration of heterocyclic compounds, including pyrrolidines and piperidines, is significant in medicinal chemistry for the development of new therapeutic agents. These compounds serve as key scaffolds in drug design, contributing to the diversity of pharmacologically active molecules and enabling the targeting of various biological pathways (Saganuwan, 2017).
Safety and Hazards
Properties
IUPAC Name |
(4-methylpiperidin-1-yl)-pyrrolidin-2-ylmethanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H20N2O/c1-9-4-7-13(8-5-9)11(14)10-3-2-6-12-10/h9-10,12H,2-8H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MTKRMEXWJWUDTB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCN(CC1)C(=O)C2CCCN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H20N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
196.29 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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